Cas no 1417638-01-7 (5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1417638-01-7
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 5708500
• PubChem ID: 75537498
• Update Time: 2025-08-04

5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-729498
• 3-(dimethoxymethyl)-4-methyl-1H-1,2,4-triazole-5-thione
• 1417638-01-7
• AKOS016353218
• 5-(dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• MFCD26593809
• 5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C6H11N3O2S/c1-9-4(5(10-2)11-3)7-8-6(9)12/h5H,1-3H3,(H,8,12)
• InChI Key： RFEOFUCNGFNLAO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(OC)OC)N1C

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.2Ų

Additional information on 5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 1417638-01-7)

5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound with significant potential in the field of pharmaceutical and chemical research. Its molecular structure, featuring a triazole core and a thiol functional group, makes it an intriguing candidate for various applications, particularly in medicinal chemistry and drug discovery. This compound has garnered attention due to its unique chemical properties and its role as a building block in synthesizing more complex molecules.

The CAS number 1417638-01-7 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature. The presence of both dimethoxymethyl and methyl substituents on the triazole ring introduces specific steric and electronic effects that can influence the compound's reactivity and biological activity. These features make it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how such compounds interact with biological targets. The triazole ring is known for its stability and versatility, often serving as a key pharmacophore in drug molecules. When combined with a thiol group, which is capable of forming disulfide bonds and participating in redox reactions, the compound exhibits multifaceted potential for both in vitro and in vivo studies.

One of the most compelling aspects of 5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol is its utility as a precursor in synthesizing more complex derivatives. Researchers have leveraged its structure to develop molecules with enhanced pharmacological properties. For instance, modifications at the 3-thiol position can lead to compounds with improved solubility or altered binding affinities to biological receptors. Such derivatives are being explored for their potential in treating various diseases, including inflammatory disorders and infectious diseases.

The dimethoxymethyl substituent on the triazole ring adds an extra layer of complexity to the compound's behavior. This group can influence electronic distributions across the molecule, affecting its reactivity in chemical transformations. Additionally, it can serve as a handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. Such flexibility is highly valued in drug development pipelines, where precision and adaptability are paramount.

In the realm of medicinal chemistry, the integration of triazole-based scaffolds has shown promise in addressing unmet medical needs. The triazole moiety is frequently found in approved drugs due to its ability to enhance binding interactions and metabolic stability. By incorporating it into new molecules, researchers aim to develop drugs with improved efficacy and reduced side effects. The thiol group further expands these possibilities by enabling post-synthetic modifications that can fine-tune biological activity.

Current research focuses on harnessing the synthetic versatility of 5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol to create novel therapeutic entities. Studies have demonstrated its role in generating compounds with anti-inflammatory, antimicrobial, and anticancer properties. The ability to modify both the triazole core and the thiol group allows for the exploration of diverse chemical space, increasing the likelihood of discovering potent lead compounds.

The compound's stability under various conditions makes it suitable for long-term storage and transportation without significant degradation. This reliability is crucial for industrial applications where consistency is key. Furthermore, its compatibility with standard synthetic protocols simplifies its incorporation into larger drug discovery programs.

As computational methods continue to evolve, virtual screening techniques are being employed to identify promising derivatives of 5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol. These approaches leverage large datasets and sophisticated algorithms to predict biological activity before experimental synthesis begins. This accelerates the drug discovery process by narrowing down candidates that warrant further investigation.

The environmental impact of using such compounds also merits consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. By optimizing reaction conditions and employing sustainable practices, researchers aim to make drug development more environmentally friendly while maintaining high standards of quality and efficacy.

In conclusion,5-(Dimethoxymethyl)-4-methyl-4H-1,2,4-triazole-3-thiol represents a fascinating molecule with broad applications in pharmaceutical research. Its unique structural features offer opportunities for designing innovative therapeutics targeting various diseases. As our understanding of molecular interactions deepens and new technologies emerge,this compound will likely continue to play a pivotal role in advancing drug discovery efforts worldwide.